Cetirizine D8 dihydrochloride
Description
Cetirizine D8 2Hcl is deuterium labeled Cetirizine, which is a major metabolite of hydroxyzine, and a racemic selective H1 receptor inverse agonist.
Scientific Research Applications
Analytical Method Development
Cetirizine dihydrochloride, commonly referred to as CZ, is used in various analytical methods due to its properties. For instance, it has been utilized in the development of High-Performance Liquid Chromatography (HPLC) methods for determining cetirizine in oral solution and tablet forms (Singh et al., 2012). Similarly, methods for detecting cetirizine in human plasma via HPLC coupled with tandem mass spectrometric detection have been validated, proving crucial in bioequivalence studies (Ren et al., 2011).
Environmental Degradation Studies
Cetirizine dihydrochloride's frequent detection in wastewater has led to studies on its degradation using techniques like enzyme catalysis under ultrasound irradiation, revealing the efficiency of these methods in degradation and time reduction (Sutar & Rathod, 2015).
Topical Formulation Development
Research has been conducted on developing novel topical formulations of cetirizine dihydrochloride for treating conditions like atopic dermatitis. These include elastic vesicle-based formulations offering targeted H1 antihistaminic activity and improved skin permeation (Goindi et al., 2013). Additionally, ethosomal-based topical formulations have been developed, showing high efficacy in skin allergy treatments (Goindi et al., 2014).
Pharmaceutical Analysis
Cetirizine dihydrochloride's susceptibility to oxidation and its analysis using various electrochemical methods have been a subject of study. These methods have shown promise for determining cetirizine in pharmaceutical formulations (Güngör, 2004). This highlights cetirizine's role in developing sensitive, reproducible pharmaceutical analytical methods.
properties
Product Name |
Cetirizine D8 dihydrochloride |
|---|---|
Molecular Formula |
C21H19D8Cl3N2O3 |
Molecular Weight |
469.86 |
Origin of Product |
United States |
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